Cas no 2580223-50-1 (3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid
• CAS No: 2580223-50-1
• MF: C₁₆H₁₃F₂NO₄
• MW: 321.27553153038
• CID: 5661881
• PubChem ID: 165892804
• Update Time: 2025-06-08

3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-2,6-difluoro-5-methylbenzoic acid
• 2580223-50-1
• EN300-27723637
• 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid

• Inchi： 1S/C16H13F2NO4/c1-9-7-11(14(18)12(13(9)17)15(20)21)19-16(22)23-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,19,22)(H,20,21)
• InChI Key： UUHJFZRISPOTMT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C(C)=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 321.08126422g/mol
• Monoisotopic Mass: 321.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid (CAS No. 2580223-50-1)

3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid, identified by the CAS number 2580223-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including fluoro and methyl substituents, as well as an amide linkage. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

Thebenzyloxy)carbonylamino moiety in the molecular structure serves as a protective group for amino acids during peptide synthesis, a common application in medicinal chemistry. This protective group is widely used due to its stability under various reaction conditions and its ease of removal without affecting the underlying amino acid residue. The2,6-difluoro and5-methyl substituents further enhance the compound's reactivity and selectivity, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceuticals often leads to increased binding affinity and prolonged half-life, which are critical factors in drug design. The2,6-difluoro substitution in 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid aligns with this trend, making it a compound of interest for researchers exploring next-generation therapeutics.

The5-methyl group in the molecule contributes to its overall stability and influences its electronic properties, which can be leveraged in designing molecules with specific biological activities. This structural feature is particularly relevant in the context of developing enzyme inhibitors or receptor modulators, where fine-tuning electronic distributions is essential for achieving high specificity.

One of the most compelling aspects of 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid is its potential utility in the synthesis of advanced intermediates for drug discovery. For instance, researchers have explored its use in constructing complex scaffolds that mimic natural products or target specific disease pathways. The combination of fluoro and methyl groups provides a versatile platform for generating molecules with tailored properties.

The protective nature of the(benzyloxy)carbonylamino group also makes this compound valuable in multi-step synthetic routes where selective protection-deprotection strategies are required. This feature is particularly useful in peptide coupling reactions, where protecting groups ensure that reactive sites remain isolated until the final stages of synthesis. Such precision is crucial for achieving high yields and purity in pharmaceutical manufacturing.

In terms of biological activity, preliminary studies have suggested that derivatives of 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid may exhibit inhibitory effects on certain enzymes or interact with specific biological targets. While comprehensive pharmacological profiling is still under way, these initial findings underscore the compound's potential as a lead molecule in drug discovery programs. The fluoro-substituted benzoic acids are known to exhibit diverse biological activities, ranging from anti-inflammatory to anticancer effects.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the introduction of fluorine atoms via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, followed by functional group modifications to achieve the desired protective group. Each step must be carefully optimized to ensure high regioselectivity and yield.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid and understanding its reactivity. These tools provide detailed insights into molecular structure and dynamics, which are essential for guiding further synthetic modifications and biological evaluations.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored for these motifs. New catalytic systems and reaction conditions have been developed to facilitate efficient fluorination processes while minimizing side reactions. This progress is particularly relevant for compounds like 3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid, where precise control over fluorine incorporation is critical.

In conclusion,3-{(benzyloxy)carbonylamino}-2,6-difluoro-5-methylbenzoic acid (CAS No. 2580223-50-1) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical intermediates. Its unique combination of functional groups makes it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated benzoic acids, compounds like this are likely to play an increasingly important role in shaping the future of medicinal chemistry.